Cas no 2034241-91-1 (N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}-2,1,3-benzothiadiazole-4-sulfonamide)

• Product Name: N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}-2,1,3-benzothiadiazole-4-sulfonamide
• CAS No: 2034241-91-1
• MF: C₁₅H₁₁N₅O₂S₃
• MW: 389.47513794899
• CID: 5799788
• PubChem ID: 122163136
• Update Time: 2025-05-26

N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}-2,1,3-benzothiadiazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}-2,1,3-benzothiadiazole-4-sulfonamide
• N-[(3-thiophen-2-ylpyrazin-2-yl)methyl]-2,1,3-benzothiadiazole-4-sulfonamide
• AKOS032469947
• N-{[3-(thiophen-2-yl)pyrazin-2-yl]methyl}-2,1,3-benzothiadiazole-4-sulfonamide
• 2034241-91-1
• N-((3-(thiophen-2-yl)pyrazin-2-yl)methyl)benzo[c][1,2,5]thiadiazole-4-sulfonamide
• F6574-2048

• Inchi： 1S/C15H11N5O2S3/c21-25(22,13-5-1-3-10-15(13)20-24-19-10)18-9-11-14(17-7-6-16-11)12-4-2-8-23-12/h1-8,18H,9H2
• InChI Key： UOAZFQZFRUUQNB-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2C1=NSN=2)(NCC1C(C2=CC=CS2)=NC=CN=1)(=O)=O

Computed Properties

• Exact Mass: 389.00748813g/mol
• Monoisotopic Mass: 389.00748813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 163Ų

Additional information on N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}-2,1,3-benzothiadiazole-4-sulfonamide

Comprehensive Overview of N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}-2,1,3-benzothiadiazole-4-sulfonamide (CAS No. 2034241-91-1)

The compound N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}-2,1,3-benzothiadiazole-4-sulfonamide (CAS No. 2034241-91-1) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. Its intricate architecture, featuring a thiophene ring fused with a pyrazine core and a benzothiadiazole-sulfonamide moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a small-molecule inhibitor or fluorescent probe, given its conjugated system and electron-rich properties.

In recent years, the demand for heterocyclic compounds like N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}-2,1,3-benzothiadiazole-4-sulfonamide has surged due to their versatility in drug discovery and optoelectronic materials. The thiophene-pyrazine hybrid structure is known for its ability to modulate biological pathways, while the benzothiadiazole unit enhances photophysical properties. This dual functionality aligns with current trends in multi-target therapeutics and organic electronics, addressing common search queries such as "novel heterocyclic sulfonamides" and "applications of benzothiadiazole derivatives."

The synthesis of CAS No. 2034241-91-1 typically involves multi-step reactions, including Suzuki coupling for the thiophene-pyrazine linkage and sulfonamide formation to introduce the benzothiadiazole group. Analytical techniques like NMR spectroscopy and high-resolution mass spectrometry are critical for confirming its purity, a topic frequently searched by synthetic chemists. Its stability under physiological conditions further fuels exploration in bioimaging and targeted drug delivery, areas dominating academic discussions.

From a commercial perspective, N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}-2,1,3-benzothiadiazole-4-sulfonamide is often cataloged by suppliers specializing in high-value building blocks for pharmaceutical R&D. Its CAS number serves as a unique identifier in global chemical databases, streamlining procurement for labs focused on kinase inhibition studies or OLED material development. Notably, its low cytotoxicity (as per preliminary assays) makes it a safer alternative in cell-based research compared to traditional fluorophores.

Emerging studies highlight its role in energy transfer systems, where the benzothiadiazole-sulfonamide component acts as an electron acceptor. This property resonates with the growing interest in sustainable energy solutions, a hot topic in both scientific literature and public forums. Additionally, computational modeling suggests potential interactions with protein targets like carbonic anhydrase, linking it to searches on "sulfonamide-based enzyme inhibitors."

In conclusion, CAS No. 2034241-91-1 represents a convergence of chemical innovation and practical utility. Its design caters to the evolving needs of precision medicine and green technology, while its nomenclature—though complex—reflects the meticulous craftsmanship behind modern molecular engineering. As research progresses, this compound may well redefine standards in functional material design and therapeutic agent development.